Cas no 2228861-57-0 (3-amino-1-(4-bromo-2-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-1-(4-bromo-2-nitrophenyl)propan-1-ol
• CAS No: 2228861-57-0
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 6320969
• PubChem ID: 165717539
• Update Time: 2025-06-27

3-amino-1-(4-bromo-2-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-bromo-2-nitrophenyl)propan-1-ol
• 2228861-57-0
• EN300-1924391

• Inchi： 1S/C9H11BrN2O3/c10-6-1-2-7(9(13)3-4-11)8(5-6)12(14)15/h1-2,5,9,13H,3-4,11H2
• InChI Key： VVDRXLBZAKUYSR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C(CCN)O

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-amino-1-(4-bromo-2-nitrophenyl)propan-1-ol

3-Amino-1-(4-Bromo-2-Nitrophenyl)Propan-1-Ol: A Comprehensive Overview

3-Amino-1-(4-bromo-2-nitrophenyl)propan-1-ol (CAS No. 2228861-57-0) is a complex organic compound with a unique structure that combines an amino group, a bromine atom, and a nitro group within its molecular framework. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of multiple functional groups makes it a versatile molecule capable of participating in a wide range of chemical reactions, thereby opening up avenues for further research and development.

The molecular structure of 3-amino-1-(4-bromo-2-nitrophenyl)propan-1-ol is characterized by a propanol backbone with an amino group attached to the third carbon and a substituted phenyl ring on the first carbon. The phenyl ring itself is substituted with bromine at the para position and a nitro group at the meta position relative to the point of attachment. This substitution pattern not only influences the physical properties of the compound but also plays a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of 3-amino-1-(4-bromo-2-nitrophenyl)propan-1-ol as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its use in the development of novel anti-cancer agents by leveraging its ability to undergo various nucleophilic aromatic substitutions and other transformation reactions. The presence of the nitro group, which can be reduced to an amino group under specific conditions, adds another layer of versatility to this compound, enabling the creation of derivatives with enhanced pharmacological properties.

In addition to its role in drug discovery, 3-amino-1-(4-bromo-2-nitrophenyl)propan-1-ol has also been investigated for its applications in agrochemicals. The bromine atom and nitro group contribute to its potential pesticidal activity, making it a promising candidate for developing environmentally friendly pesticides. Furthermore, its ability to act as an intermediate in the synthesis of more complex molecules has positioned it as a valuable building block in organic chemistry.

The synthesis of 3-amino-1-(4-bromo-2-nitrophenyl)propanol involves a series of well-established organic reactions, including nucleophilic aromatic substitution and reduction processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made the compound more accessible for large-scale applications in both academic and industrial settings.

From an analytical standpoint, 3-amino-1-(4-bromo - 2-nitrophenyl)propanol has been thoroughly characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided detailed insights into its molecular structure, confirming the positions of substituents on the phenyl ring and verifying the stereochemistry of the amino alcohol moiety.

Moreover, computational studies have been conducted to predict the electronic properties and reactivity profiles of 3-amino - 1 -(4 -bromo - 2 -nitrophenyl ) propanol. These studies have revealed that the compound exhibits significant electron-withdrawing effects due to the nitro group and moderate electron-donating effects from the amino group. This balance of electronic influences contributes to its unique reactivity patterns observed in various chemical transformations.

In terms of environmental impact, researchers have evaluated the biodegradation potential of 3-amino - 1 -(4 -bromo - 2 -nitrophenyl ) propanol under different conditions. Preliminary results suggest that while it is relatively stable under ambient conditions, it can undergo microbial degradation under specific environmental stressors. These findings are crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

Looking ahead, 3-amino - 1 -(4 -bromo - 2 -nitrophenyl ) propanol holds immense promise as a platform molecule for exploring new chemical space in drug discovery programs. Its ability to serve as both an electrophilic acceptor and nucleophilic donor makes it highly amenable to diverse reaction pathways that can lead to structurally complex molecules with desired biological activities.

In conclusion, 3-amino - 1 -(4 -bromo - 2 -nitrophenyl ) propanol (CAS No. 2228861 -57 -0 ) is a multifaceted organic compound with significant potential across various scientific domains. Its unique combination of functional groups provides ample opportunities for further exploration into its chemical reactivity , biological activity , and practical applications . As research continues to unfold , this compound is expected to play an increasingly important role in advancing modern chemistry .